Cas no 946342-80-9 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide
• CAS No: 946342-80-9
• MF: C₁₆H₁₈N₂O₅S₂
• MW: 382.454521656036
• CID: 5514923
• Update Time: 2025-06-14

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-4-methoxy-
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C16H18N2O5S2/c1-23-15-6-8-16(9-7-15)25(21,22)17-13-4-2-5-14(12-13)18-10-3-11-24(18,19)20/h2,4-9,12,17H,3,10-11H2,1H3
• InChI Key： QCEAEOFGQPXODI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3CCCS3(=O)=O)=C2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide (CAS No. 946342-80-9)

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide (CAS No. 946342-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This sulfonamide derivative features a thiazolidine ring and a methoxybenzene moiety, which contribute to its distinct chemical behavior and biological activity. Researchers are particularly interested in its role as a potential modulator of enzymatic pathways, making it a subject of ongoing studies in drug discovery and development.

The compound’s molecular structure, characterized by the sulfonamide group and the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl fragment, suggests its relevance in targeting specific protein interactions. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally complex molecules in designing next-generation therapeutics. For instance, its potential applications in inflammatory diseases and metabolic disorders align with current healthcare priorities, including personalized medicine and targeted therapy.

From a synthetic chemistry perspective, the preparation of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound’s CAS No. 946342-80-9 serves as a critical identifier in chemical databases, facilitating its tracking in global research efforts. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its purity and structural integrity.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methodologies to produce this compound, minimizing waste and energy consumption. This aligns with broader industrial shifts toward environmentally benign processes, a topic frequently searched by professionals in the field. Additionally, the compound’s stability and solubility profiles are key considerations for formulation scientists working on drug delivery systems.

The pharmacological potential of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide is further underscored by its interaction with biological targets such as enzymes and receptors. Preclinical studies have investigated its efficacy in models of chronic diseases, though further clinical validation is necessary. Its mechanism of action, possibly involving signal transduction inhibition or oxidative stress modulation, remains an active area of research.

Given the growing interest in precision medicine, this compound’s ability to selectively interact with biomolecules makes it a promising candidate for tailored therapies. Searches related to structure-activity relationships (SAR) and molecular docking often highlight its relevance in modern drug design. Furthermore, its inclusion in high-throughput screening libraries reflects its potential to yield novel bioactive leads.

In summary, N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-methoxybenzene-1-sulfonamide (CAS No. 946342-80-9) represents a compelling case study in the intersection of synthetic chemistry, pharmacology, and biotechnology. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in scientific discourse.